Cas no 1657-60-9 (tert-Butyldiphenylmethanol)

Technical Introduction: tert-Butyldiphenylmethanol tert-Butyldiphenylmethanol is a sterically hindered tertiary alcohol with the molecular formula C₁₇H₂₀O. Its structure features a hydroxyl group bonded to a central carbon flanked by a tert-butyl group and two phenyl rings, imparting significant steric bulk. This compound is valued in organic synthesis as an intermediate for constructing complex molecules, particularly in pharmaceuticals and specialty chemicals. Its hindered structure enhances stability, making it useful in reactions requiring controlled reactivity or protection of functional groups. The tert-butyl and phenyl substituents also contribute to its lipophilicity, facilitating applications in non-polar media. High purity grades are available for precision synthetic workflows.
tert-Butyldiphenylmethanol structure
tert-Butyldiphenylmethanol structure
Product Name:tert-Butyldiphenylmethanol
CAS No:1657-60-9
MF:C17H20O
MW:240.340105056763
MDL:MFCD00043743
CID:227964
PubChem ID:137142
Update Time:2025-05-22

tert-Butyldiphenylmethanol Chemical and Physical Properties

Names and Identifiers

    • 2,2-dimethyl-1,1-diphenylpropan-1-ol
    • A-TERT-BUTYLBENZHYDROL
    • TERT-BUTYLDIPHENYLMETHANOL
    • 1-Hydroxy-2.2-dimethyl-1.1-diphenyl-propan
    • 2,2-Dimethyl-1,1-diphenyl-1-propanol
    • 2,2-dimethyl-1,1-diphenyl-propan-1-ol
    • t-Butyldiphenylmethanol
    • tert.-Butyl-diphenyl-carbinol
    • Tert-ButyldiPhenyl-Methanol
    • TIMTEC-BB SBB008327
    • ALPHA-TERT-BUTYLBENZHYDROL
    • 2,2-dimethyl-1,1-di(phenyl)propan-1-ol
    • Benzenemethanol,
    • A-(1,1-dimethylethyl)-
    • A-phenyl-
    • 1,1-Diphenyl-2,2-dimethyl-1-propanol
    • 2,2-Dimethyl-1,1-diphenyl-1-propanol #
    • FT-0622500
    • AKOS015837801
    • SCHEMBL15275691
    • DTXSID60168014
    • YOVSPPKJDDWJML-UHFFFAOYSA-N
    • 1657-60-9
    • MFCD00043743
    • tert-Butyldiphenylmethanol
    • MDL: MFCD00043743
    • Inchi: 1S/C17H20O/c1-16(2,3)17(18,14-10-6-4-7-11-14)15-12-8-5-9-13-15/h4-13,18H,1-3H3
    • InChI Key: YOVSPPKJDDWJML-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1)(C1C=CC=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 240.15100
  • Monoisotopic Mass: 240.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • PSA: 20.23000
  • LogP: 3.96860

tert-Butyldiphenylmethanol Customs Data

  • HS CODE:2906299090
  • Customs Data:

    China Customs Code:

    2906299090

    Overview:

    2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

tert-Butyldiphenylmethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B947898-50mg
tert-Butyldiphenylmethanol
1657-60-9
50mg
$ 50.00 2022-06-06
TRC
B947898-100mg
tert-Butyldiphenylmethanol
1657-60-9
100mg
$ 65.00 2022-06-06
TRC
B947898-500mg
tert-Butyldiphenylmethanol
1657-60-9
500mg
$ 80.00 2022-06-06
abcr
AB357786-5 g
alpha-tert-Butylbenzhydrol, 96%; .
1657-60-9 96%
5g
€166.50 2023-06-20
abcr
AB357786-25 g
alpha-tert-Butylbenzhydrol, 96%; .
1657-60-9 96%
25g
€593.60 2023-06-20
abcr
AB357786-5g
alpha-tert-Butylbenzhydrol, 96%; .
1657-60-9 96%
5g
€166.50 2025-02-16
abcr
AB357786-25g
alpha-tert-Butylbenzhydrol, 96%; .
1657-60-9 96%
25g
€593.60 2025-02-16
1PlusChem
1P007V8E-5g
Benzenemethanol, |á-(1,1-dimethylethyl)-|á-phenyl-
1657-60-9
5g
$133.00 2024-06-19
1PlusChem
1P007V8E-25g
Benzenemethanol, |á-(1,1-dimethylethyl)-|á-phenyl-
1657-60-9
25g
$472.00 2024-06-19
A2B Chem LLC
AD66270-5g
Benzenemethanol, |á-(1,1-dimethylethyl)-|á-phenyl-
1657-60-9
5g
$123.00 2024-04-20

tert-Butyldiphenylmethanol Related Literature

  • 1. Reactions of 2,2-dimethyl-1,1-diphenylpropan-1-ol with acidic reagents: a reinvestigation of the dehydration products and isolation of a sulphonation product
  • 2. 529. Insecticidal activity and chemical constitution. Part III. A° new synthetic route to methyl analogues of DDT
    E. John Skerrett,D. Woodcock J. Chem. Soc. 1952 2804
  • 3. Reactions of lead tetra-acetate. Part XIII. Homolytic and heterolytic mechanisms in the oxidation of alcohols
    R. O. C. Norman,R. A. Watson J. Chem. Soc. B 1968 692
  • 4. Azo anions in synthesis: α-amino carbanion equivalents from t-butyldiphenyl-methylhydrazones
    Jack E. Baldwin,Robert M. Adlington,Ian M. Newington J. Chem. Soc. Chem. Commun. 1986 176

Additional information on tert-Butyldiphenylmethanol

tert-Butyldiphenylmethanol: A Comprehensive Overview

tert-butyl diphenylmethanol, also known by its CAS number CAS 1657-60-9, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound, characterized by its unique structure featuring a tert-butyl group attached to a diphenylmethanol backbone, exhibits a range of interesting properties that make it valuable in both academic research and industrial applications.

Recent studies have highlighted the potential of tert-butyl diphenylmethanol as a precursor for the synthesis of advanced materials. For instance, researchers have explored its role in the development of novel polymers and coatings with enhanced thermal stability and mechanical properties. The ability of this compound to undergo various chemical transformations, such as oxidation and condensation reactions, has further expanded its utility in organic synthesis.

In the context of pharmaceutical research, tert-butyl diphenylmethanol has been investigated for its potential as a chiral auxiliary in asymmetric synthesis. This application leverages the compound's stereochemical properties to facilitate the production of enantiomerically enriched compounds, which are crucial in drug development. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency of these processes, making CAS 1657-60-9 an even more attractive option for medicinal chemists.

The electronic properties of tert-butyl diphenylmethanol have also been studied extensively. Its ability to act as a donor molecule in charge-transfer complexes has implications for the development of new materials for optoelectronic devices. Researchers have reported promising results in using this compound as a component in organic light-emitting diodes (OLEDs) and photovoltaic cells, where it contributes to improved device performance and stability.

From an environmental perspective, the biodegradation and toxicity profiles of tert-butyl diphenylmethanol have been assessed to ensure its safe use in industrial settings. Studies indicate that under controlled conditions, the compound exhibits moderate biodegradability, with microbial activity playing a key role in its breakdown. These findings are particularly relevant for industries seeking eco-friendly alternatives in their production processes.

In summary, tert-butyl diphenylmethanol (CAS 1657-60-9) stands out as a multifaceted compound with applications spanning organic synthesis, materials science, and pharmaceutical research. Its unique chemical properties and versatility continue to drive innovation across these fields, making it an essential component in modern chemical research and development.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.